Cas no 2680728-45-2 (3-(2-Bromophenyl)-2-acetamido-2-methylpropanoic acid)

• Product Name: 3-(2-Bromophenyl)-2-acetamido-2-methylpropanoic acid
• CAS No: 2680728-45-2
• MF: C₁₂H₁₄BrNO₃
• MW: 300.148462772369
• CID: 5633379
• PubChem ID: 165932153
• Update Time: 2025-06-07

3-(2-Bromophenyl)-2-acetamido-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28290171
• 3-(2-bromophenyl)-2-acetamido-2-methylpropanoic acid
• 2680728-45-2
• 3-(2-Bromophenyl)-2-acetamido-2-methylpropanoic acid

• Inchi： 1S/C12H14BrNO3/c1-8(15)14-12(2,11(16)17)7-9-5-3-4-6-10(9)13/h3-6H,7H2,1-2H3,(H,14,15)(H,16,17)
• InChI Key： FLVDKSRMIDMBCD-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1CC(C(=O)O)(C)NC(C)=O

Computed Properties

• Exact Mass: 299.01571g/mol
• Monoisotopic Mass: 299.01571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 66.4Ų

Additional information on 3-(2-Bromophenyl)-2-acetamido-2-methylpropanoic acid

Comprehensive Overview of 3-(2-Bromophenyl)-2-acetamido-2-methylpropanoic acid (CAS No. 2680728-45-2)

3-(2-Bromophenyl)-2-acetamido-2-methylpropanoic acid (CAS No. 2680728-45-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique bromophenyl and acetamido functional groups, serves as a critical intermediate in the synthesis of bioactive molecules. Its molecular structure, which includes a methylpropanoic acid backbone, makes it a versatile building block for drug discovery and development.

The growing interest in 3-(2-Bromophenyl)-2-acetamido-2-methylpropanoic acid is driven by its potential applications in targeting enzyme inhibition and receptor modulation. Researchers are particularly intrigued by its role in designing small-molecule therapeutics, especially in areas like neurodegenerative diseases and metabolic disorders. Recent studies have explored its utility in structure-activity relationship (SAR) studies, where its bromine substituent enhances binding affinity to specific biological targets.

From a synthetic chemistry perspective, the compound's CAS No. 2680728-45-2 is often referenced in patents and academic journals focusing on peptide mimetics and prodrug development. Its methylpropanoic acid moiety allows for further derivatization, enabling researchers to fine-tune pharmacokinetic properties. This adaptability aligns with current trends in precision medicine, where customized molecular scaffolds are essential for optimizing drug efficacy and safety profiles.

In the context of green chemistry, 3-(2-Bromophenyl)-2-acetamido-2-methylpropanoic acid has been evaluated for its compatibility with sustainable synthesis methods. Innovations such as catalytic bromination and microwave-assisted reactions have been employed to reduce environmental impact while maintaining high yields. These advancements address the increasing demand for eco-friendly pharmaceutical intermediates in industrial applications.

The compound's relevance extends to computational chemistry, where molecular docking simulations leverage its structural features to predict interactions with biological targets. This computational approach accelerates the identification of potential therapeutic candidates, a topic frequently searched by researchers exploring AI-driven drug discovery. The integration of machine learning models with experimental data has further highlighted the compound's utility in virtual screening pipelines.

Quality control and analytical characterization of CAS No. 2680728-45-2 are critical for ensuring reproducibility in research. Techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are routinely used to verify purity and structural integrity. These protocols align with Good Manufacturing Practice (GMP) standards, a key concern for laboratories aiming to meet regulatory requirements.

As the scientific community continues to explore 3-(2-Bromophenyl)-2-acetamido-2-methylpropanoic acid, its role in personalized therapeutics and bioconjugation strategies remains a focal point. The compound's balanced lipophilicity and steric properties make it a promising candidate for drug delivery systems, particularly in formulations requiring controlled release mechanisms. This aligns with emerging trends in nanomedicine and targeted therapy.

In summary, 3-(2-Bromophenyl)-2-acetamido-2-methylpropanoic acid (CAS No. 2680728-45-2) represents a multifaceted tool for modern chemical and pharmaceutical research. Its applications span from medicinal chemistry to material science, reflecting its adaptability to diverse scientific challenges. Ongoing investigations into its mechanistic pathways and synthetic optimizations are expected to further solidify its importance in advancing human health and technology.